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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Cumyluron is a urea-based herbicide notable for its selective control of grass weeds,

particularly Poa annua (annual bluegrass), in turfgrass and rice cultivation. Its development,

originating in Japan around the year 2000, marked a significant advancement in weed

management. This technical guide provides a comprehensive overview of the discovery,

history, and core technical aspects of Cumyluron. It details its mode of action as an inhibitor of

acyl-ACP thioesterase (FAT), a critical enzyme in plant fatty acid biosynthesis. This document

summarizes key quantitative data, outlines experimental protocols for its synthesis and

evaluation, and presents visual diagrams of its chemical structure, synthesis, and mode of

action to facilitate a deeper understanding for research and development professionals.

Discovery and History
Cumyluron was developed in Japan around the turn of the 21st century. Key organizations

involved in its development and commercialization include Marubeni Corporation and Kyoyu

Agri Co., Ltd.[1]. It was introduced as a selective herbicide for the control of problematic grass

weeds, finding significant application in turf management for golf courses and in rice

paddies[2]. Beyond its herbicidal properties, Cumyluron also exhibits a safening effect in rice,

protecting the crop from the phytotoxic effects of other herbicides, such as those from the

sulfonylurea class[2].
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Developmental Timeline
While a detailed public timeline with specific dates of discovery and patent filings is not readily

available, the general development can be outlined as follows:

Discovery & Early Development Commercial Development

Commercialization & Research

Initial Synthesis and Screening
(Japan, late 1990s)

Lead Optimization
(Focus on Urea Derivatives)

Structure-Activity Relationship Studies Development by Marubeni Corp. & Kyoyu Agri Co., Ltd.
(circa 2000)

Regulatory Submissions
(Early 2000s)

Market Introduction
(Primarily in Japan)

Elucidation of FAT Inhibition
(Post-commercialization research)

Click to download full resolution via product page

Figure 1: Developmental Timeline of Cumyluron. A simplified timeline illustrating the key

phases from discovery to commercialization and further research into its mode of action.

Chemical and Physical Properties
Cumyluron is a urea-based compound with the chemical name N-[(2-chlorophenyl)methyl]-N'-

(1-methyl-1-phenylethyl)urea[3]. Its properties are summarized in the table below.
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Property Value Reference

CAS Number 99485-76-4 [3]

Molecular Formula C₁₇H₁₉ClN₂O [3]

Molecular Weight 302.80 g/mol [3]

Appearance White crystalline solid [1]

Melting Point 165-173 °C [3]

Water Solubility 1.0 mg/L (at 20 °C) [1]

Boiling Point (Predicted) 503.0 ± 43.0 °C [3]

Density (Predicted) 1.164 g/cm³ [3]

Mode of Action: Inhibition of Acyl-ACP Thioesterase
(FAT)
The primary mode of action of Cumyluron is the inhibition of the acyl-ACP thioesterase (FAT)

enzyme[2]. FAT is a crucial enzyme in the fatty acid biosynthesis pathway in plants, responsible

for hydrolyzing acyl-acyl carrier proteins (ACPs) to release free fatty acids, which are then

exported from the plastid for various cellular functions, including the formation of cell

membranes and energy storage[4].

By inhibiting FAT, Cumyluron disrupts the supply of fatty acids, leading to a cascade of

metabolic and physiological disruptions that ultimately result in plant death. The inhibition of

lipid synthesis is a key herbicidal mechanism, and Cumyluron's specific targeting of FAT

places it in a distinct class of herbicides[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167012#discovery-and-history-of-cumyluron-
herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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